Cas no 879352-51-9 (methyl 3-methyl-6-(thiophen-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylate)

• Product Name: methyl 3-methyl-6-(thiophen-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylate
• CAS No: 879352-51-9
• MF: C₁₃H₁₀N₂O₃S
• MW: 274.295101642609
• MDL: MFCD08259790
• CID: 3110707
• PubChem ID: 9454245
• Update Time: 2025-06-08

methyl 3-methyl-6-(thiophen-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methyl-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylate
• methyl 3-methyl-6-(thiophen-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylate
• methyl 3-methyl-6-(thiophen-2-yl)[1,2]oxazolo[5,4-b]pyridine-4-carboxylate
• Z90171883
• BBL040869
• 879352-51-9
• AKOS005167410
• Methyl 3-methyl-6-thien-2-ylisoxazolo[5,4-b]pyridine-4-carboxylate
• methyl 3-methyl-6-(thiophen-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate
• EN300-230924
• STK351163
• methyl 3-methyl-6-thiophen-2-yl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate
• EKB35251
• Methyl3-methyl-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylate
• methyl 3-methyl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxylate
• CS-0282960

• MDL： MFCD08259790
• Inchi： 1S/C13H10N2O3S/c1-7-11-8(13(16)17-2)6-9(10-4-3-5-19-10)14-12(11)18-15-7/h3-6H,1-2H3
• InChI Key： VPRNZEXUCULYDM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(=O)OC)=C2C(C)=NOC2=N1

Computed Properties

• Exact Mass: 274.04121336Da
• Monoisotopic Mass: 274.04121336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93.5Ų

Additional information on methyl 3-methyl-6-(thiophen-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylate

Exploring the Potential of Methyl 3-methyl-6-(thiophen-2-yl)-1,2-oxazolo[5,4-b]pyridine-4-carboxylate (CAS No. 879352-51-9) in Modern Pharmaceutical Research

The compound methyl 3-methyl-6-(thiophen-2-yl)-1,2-oxazolo[5,4-b]pyridine-4-carboxylate (CAS No. 879352-51-9) has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. As researchers delve deeper into heterocyclic compounds, this oxazolopyridine derivative stands out for its versatile pharmacological properties. The presence of both thiophene and oxazole moieties in its structure contributes to its ability to interact with biological targets, making it a promising candidate for drug development.

In the context of current pharmaceutical trends, the search for novel small molecule therapeutics has intensified, particularly in areas such as kinase inhibition and GPCR modulation. The methyl 3-methyl-6-(thiophen-2-yl)-1,2-oxazolo[5,4-b]pyridine-4-carboxylate structure offers multiple sites for molecular interactions, which aligns with the growing demand for targeted drug design. Its carboxylate ester functionality provides opportunities for further derivatization, a feature highly valued in structure-activity relationship (SAR) studies.

The compound's heterocyclic core has shown particular relevance in addressing contemporary challenges in drug discovery, such as improving bioavailability and metabolic stability. Recent studies have highlighted the importance of nitrogen-containing heterocycles in overcoming limitations of traditional drug candidates, positioning 879352-51-9 as a valuable scaffold for lead optimization. Its balanced lipophilicity profile, contributed by both the thiophene ring and methyl substituents, makes it particularly interesting for CNS-targeted therapies where blood-brain barrier penetration is crucial.

From a synthetic chemistry perspective, the preparation of methyl 3-methyl-6-(thiophen-2-yl)-1,2-oxazolo[5,4-b]pyridine-4-carboxylate involves innovative multi-component reactions that have become a hot topic in green chemistry research. The compound's synthesis often serves as a case study for atom-economical transformations, addressing the pharmaceutical industry's push toward more sustainable synthetic routes. This aspect resonates with current environmental concerns and the increasing demand for eco-friendly chemical processes in drug manufacturing.

In computational drug design, 879352-51-9 has emerged as an interesting subject for molecular docking studies and virtual screening campaigns. The compound's rigid bicyclic system provides a stable framework for protein-ligand interaction modeling, while its electron-rich thiophene moiety offers diverse possibilities for π-stacking interactions. These characteristics make it particularly valuable in fragment-based drug discovery, where researchers are actively seeking novel privileged structures for library development.

The growing interest in personalized medicine has further highlighted the potential of compounds like methyl 3-methyl-6-(thiophen-2-yl)-1,2-oxazolo[5,4-b]pyridine-4-carboxylate. Its structural features allow for the development of selective inhibitors that can target specific disease subtypes, aligning with the precision medicine paradigm. Recent publications have explored its potential in addressing drug resistance challenges, particularly in oncology research, where multi-target agents are increasingly sought after.

Quality control and analytical characterization of CAS No. 879352-51-9 have benefited from advancements in spectroscopic techniques. The compound's distinct UV-Vis absorption profile and mass fragmentation pattern make it readily identifiable in complex mixtures, an important consideration for pharmacokinetic studies. Modern HPLC-MS methods have been successfully applied to quantify this compound in biological matrices, supporting its development as a potential drug candidate.

As the pharmaceutical industry continues to explore underexplored chemical space, compounds like methyl 3-methyl-6-(thiophen-2-yl)-1,2-oxazolo[5,4-b]pyridine-4-carboxylate represent valuable additions to the medicinal chemist's toolbox. Its balanced combination of aromatic systems and hydrogen bond acceptors offers multiple vectors for molecular recognition, while its synthetic accessibility supports rapid analog development. These features position it as a compelling subject for ongoing research in hit-to-lead optimization programs across various therapeutic areas.